Cas no 62596-63-8 ((S)-4-Amino-3-phenylbutanoicacid)

(S)-4-Amino-3-phenylbutanoicacid structure
62596-63-8 structure
Product Name:(S)-4-Amino-3-phenylbutanoicacid
CAS No:62596-63-8
MF:C10H13NO2
MW:179.215722799301
CID:57886
PubChem ID:685623
Update Time:2025-04-18

(S)-4-Amino-3-phenylbutanoicacid Chemical and Physical Properties

Names and Identifiers

    • (S)-4-Amino-3-phenylbutanoic acid
    • (+)-4-Amino-3-phenylbutanoic acid
    • ANW-65812
    • CTK5B5360
    • PubChem18290
    • SureCN9545047
    • UNII-89O32FJ0DL
    • DTXSID10350669
    • SCHEMBL9545047
    • 62596-63-8
    • 4-Amino-3-phenylbutyric acid, (S)-
    • BENZENEPROPANOIC ACID, .BETA.-(AMINOMETHYL)-, (.BETA.S)-
    • PD132686
    • AKOS016843381
    • 89O32FJ0DL
    • Benzenepropanoic acid, beta-(aminomethyl)-, (betaS)-
    • Q27270056
    • (S)-4-amino-3-phenylbutyric acid
    • AC-22390
    • (3S)-4-amino-3-phenylbutanoic acid
    • Fenigam
    • (S)-4-Amino-3-phenylbutanoicacid
    • Inchi: 1S/C10H13NO2/c11-7-9(6-10(12)13)8-4-2-1-3-5-8/h1-5,9H,6-7,11H2,(H,12,13)/t9-/m1/s1
    • InChI Key: DAFOCGYVTAOKAJ-SECBINFHSA-N
    • SMILES: OC(C[C@H](CN)C1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 179.09469
  • Monoisotopic Mass: 179.095
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 164
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: _1.6
  • Topological Polar Surface Area: 63.3A^2

Experimental Properties

  • Density: 1.161
  • Boiling Point: 327.8 °C at 760 mmHg
  • Flash Point: 152.1 °C
  • Refractive Index: 1.563
  • PSA: 63.32
  • LogP: 1.90390

(S)-4-Amino-3-phenylbutanoicacid Pricemore >>

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